Cas no 1696700-03-4 (2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid
• CAS No: 1696700-03-4
• MF: C₁₄H₁₅F₄NO₄
• MW: 337.266818284988
• CID: 6051669
• PubChem ID: 103828301
• Update Time: 2025-10-30

2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid
• 1696700-03-4
• 2-{[(tert-butoxy)carbonyl]amino}-2-[3-fluoro-5-(trifluoromethyl)phenyl]acetic acid
• EN300-12441288

• Inchi： 1S/C14H15F4NO4/c1-13(2,3)23-12(22)19-10(11(20)21)7-4-8(14(16,17)18)6-9(15)5-7/h4-6,10H,1-3H3,(H,19,22)(H,20,21)
• InChI Key： AEKAHMZTGBCJQB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 337.09372061g/mol
• Monoisotopic Mass: 337.09372061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid (CAS No. 1696700-03-4)

2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid (CAS No. 1696700-03-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a fluoro-substituted phenyl ring, and a trifluoromethyl group. These functionalities contribute to its potential therapeutic applications and make it an important molecule for further investigation.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis, particularly in the preparation of peptides and amino acids. It provides stability to the amine functionality during synthetic manipulations and can be easily removed under acidic conditions. This feature makes 2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid an ideal intermediate for the synthesis of more complex molecules.

The presence of the fluoro-substituted phenyl ring and the trifluoromethyl group in the structure of this compound imparts several advantageous properties. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic profiles. The trifluoromethyl group, on the other hand, is a common moiety in drug design due to its ability to modulate biological activity and increase drug potency. These features make 2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid a promising candidate for the development of novel therapeutic agents.

Recent studies have explored the potential applications of 2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid in various therapeutic areas. One notable area of research is its use as an intermediate in the synthesis of inhibitors targeting specific enzymes involved in disease pathways. For example, researchers have synthesized derivatives of this compound that exhibit potent inhibitory activity against proteases and kinases, which are key targets in cancer and inflammatory diseases.

In addition to its role as a synthetic intermediate, 2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid has also been investigated for its direct biological activity. Studies have shown that this compound can modulate cellular signaling pathways, such as those involved in apoptosis and cell proliferation. These findings suggest that it may have potential as a lead compound for the development of new drugs targeting these pathways.

The synthesis of 2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid typically involves several steps, including the protection of the amine functionality with tert-butoxycarbonyl (Boc), the introduction of the fluoro-substituted phenyl ring, and the attachment of the trifluoromethyl group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For instance, some methods focus on improving yield and purity, while others aim to reduce reaction time or simplify purification processes.

The physicochemical properties of 2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 145°C to 147°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile but has limited solubility in water. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From a safety perspective, 2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid is generally considered safe for laboratory use when proper handling procedures are followed. However, like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling.

In conclusion, 2-{(tert-butoxy)carbonylamino}-2-3-fluoro-5-(trifluoromethyl)phenylacetic acid (CAS No. 1696700-03-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting various disease pathways. Ongoing research continues to explore its applications and optimize its synthesis, contributing to advancements in drug discovery and development.